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Compound of Interest

Compound Name:
Benzyltrimethylammonium

chloride

Cat. No.: B145910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core applications of Benzyltrimethylammonium
chloride (BTMAC) as a surfactant in various research contexts. While primarily recognized for

its role as a phase-transfer catalyst, its surfactant properties are critical in applications ranging

from nanoparticle synthesis to the formulation of drug delivery systems. This document

provides a comprehensive overview of its physicochemical properties, available data on its

surfactant behavior, and detailed experimental protocols for its use.

Core Properties of Benzyltrimethylammonium
Chloride
BTMAC is a quaternary ammonium salt characterized by a hydrophilic ammonium head and a

hydrophobic benzyl group. This amphiphilic nature underlies its utility as both a phase-transfer

catalyst and a surfactant.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Benzyltrimethylammonium chloride is

presented in Table 1.
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Property Value References

CAS Number 56-93-9

Molecular Formula C₁₀H₁₆ClN

Molecular Weight 185.69 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 239 °C (decomposes)

Solubility Soluble in water and ethanol

Stability Stable up to 135 °C

Surfactant Properties
Direct quantitative data for the surfactant properties of Benzyltrimethylammonium chloride,

such as its Critical Micelle Concentration (CMC) and surface tension, are not readily available

in the literature. However, data from closely related alkylbenzyldimethylammonium chlorides

can provide valuable estimates. The CMC is the concentration at which surfactant molecules

self-assemble into micelles, and it is a critical parameter for any application involving micellar

solubilization or nanoparticle formation.

It is crucial to note that the following data is for a related compound and should be considered

as an approximation for BTMAC. Experimental determination is recommended for specific

applications.

Synthesis of Benzyltrimethylammonium Chloride
For researchers who may need to synthesize BTMAC in-house, a general laboratory-scale

procedure is outlined below. The synthesis typically involves the quaternization of

trimethylamine with benzyl chloride.

Synthesis Protocol
Materials:
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Benzyl chloride

Trimethylamine (e.g., 25% in methanol)

Absolute ethanol

Diethyl ether

Procedure:

Dissolve benzyl chloride in a minimal amount of absolute ethanol in a round-bottom flask

equipped with a stir bar and a reflux condenser.

Slowly add an excess of trimethylamine solution to the stirred solution of benzyl chloride at

room temperature.

Heat the reaction mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system, such

as ethanol and diethyl ether.

Collect the purified white crystalline product by filtration and dry under vacuum.

A schematic of the synthesis reaction is provided below.

Benzyl Chloride

Trimethylamine

BTMAC
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BTMAC Synthesis Reaction

Applications in Nanoparticle Synthesis
BTMAC can function as a capping or stabilizing agent in the synthesis of various nanoparticles.

Its cationic headgroup adsorbs to the nanoparticle surface, providing electrostatic stabilization

and preventing aggregation. The benzyl group provides a steric barrier.

Experimental Protocol: Synthesis of Gold Nanoparticles
(AuNPs)
This protocol is adapted from methods using similar cationic surfactants as capping agents.[2]

Materials:

Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

Benzyltrimethylammonium chloride (BTMAC)

Sodium borohydride (NaBH₄)

Deionized water

Procedure:

Preparation of Gold Precursor Solution: Prepare a 0.01 M aqueous solution of HAuCl₄.

Preparation of BTMAC Solution: Prepare a 0.1 M aqueous solution of BTMAC.

Synthesis: a. In a clean glass flask, add 20 mL of the 0.1 M BTMAC solution. b. To this, add

0.25 mL of the 0.01 M HAuCl₄ solution while stirring vigorously. c. Prepare a fresh 0.01 M

solution of NaBH₄ in ice-cold deionized water. d. Rapidly inject 0.6 mL of the ice-cold NaBH₄

solution into the HAuCl₄-BTMAC mixture with vigorous stirring. e. The solution should

immediately turn a characteristic ruby-red color, indicating the formation of AuNPs. f.

Continue stirring for an additional 15-20 minutes to ensure the reaction is complete.

Purification: a. The resulting nanoparticle dispersion can be purified by centrifugation to

remove excess reactants. b. Centrifuge the solution at a speed sufficient to pellet the AuNPs
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(e.g., 12,000 rpm for 30 minutes). c. Discard the supernatant and resuspend the pellet in

deionized water. Repeat this washing step twice.

Characterization: The size, shape, and surface charge of the synthesized AuNPs can be

characterized using techniques such as UV-Vis Spectroscopy, Dynamic Light Scattering

(DLS), and Transmission Electron Microscopy (TEM).
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Solution Preparation

Synthesis

Purification

HAuCl4 Solution

Mix HAuCl4 and BTMAC
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Stir 15-20 min
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Phase Preparation

Emulsification

Characterization

Oil Phase (+ Drug)

Mix Oil and Surfactants

Aqueous Phase
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BTMAC + Co-surfactant
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Two-Phase System

Aqueous Phase
(e.g., NaCN)

BTMAC (Q+Cl-)

Organic Phase
(e.g., R-Cl)

Ion Pair Formation
(Q+CN-)

1. Ion Exchange

Ion Pair in Organic Phase

2. Phase Transfer

Reaction with R-Cl
(forms R-CN)

3. Nucleophilic Attack

BTMAC returns to Aqueous Phase

4. Catalyst Regeneration

5. Cycle Repeats
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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